4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate

• Molecular Formula: C24H21NO5
• Molecular Weight: 403.4 g/mol
• IUPAC Name: ethyl 4-[(4-benzamidobenzoyl)oxymethyl]benzoate
• InChI: InChI=1S/C24H21NO5/c1-2-29-23(27)19-10-8-17(9-11-19)16-30-24(28)20-12-14-21(15-13-20)25-22(26)18-6-4-3-5-7-18/h3-15H,2,16H2,1H3,(H,25,26)
• InChI Key: JDLWCDPLBSMTBS-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)COC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3

Description

4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate, also known as EBB, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has been extensively studied for its potential applications in different fields.

Scientific Research Applications

4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate has been studied for its potential applications in different fields, including medicinal chemistry, drug discovery, and materials science. In medicinal chemistry, 4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate has been shown to have anti-inflammatory and anti-cancer properties. It has been studied as a potential inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory prostaglandins. 4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate has also been studied as a potential inhibitor of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression and has been implicated in cancer development and progression.
In drug discovery, 4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate has been studied as a potential lead compound for the development of new drugs. It has been shown to have a high binding affinity to COX-2 and HDAC, making it a promising starting point for the development of more potent and selective inhibitors.
In materials science, 4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate has been studied as a potential building block for the synthesis of new materials with unique properties. It has been used as a precursor for the synthesis of metal-organic frameworks (MOFs) and has been shown to have potential applications in gas storage, catalysis, and drug delivery.

Mechanism of Action

The mechanism of action of 4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate is not fully understood, but it is believed to involve the inhibition of COX-2 and HDAC. COX-2 is an enzyme that is involved in the production of inflammatory prostaglandins, which play a role in the development of inflammation and pain. By inhibiting COX-2, 4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate may have anti-inflammatory and analgesic effects. HDAC is an enzyme that is involved in the regulation of gene expression, and its inhibition has been shown to have anti-cancer effects. By inhibiting HDAC, 4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate may have anti-cancer properties.
Biochemical and Physiological Effects:
4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate has been shown to have anti-inflammatory and anti-cancer properties in vitro and in vivo. In animal studies, 4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate has been shown to reduce inflammation and pain in models of arthritis and to inhibit tumor growth in models of cancer. However, the safety and efficacy of 4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate in humans have not been established, and further studies are needed to determine its potential as a therapeutic agent.

Advantages and Limitations for Lab Experiments

4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate has several advantages as a research tool, including its high binding affinity to COX-2 and HDAC, which makes it a promising starting point for the development of more potent and selective inhibitors. However, 4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate also has limitations, including its low solubility in water, which can make it difficult to work with in aqueous solutions. In addition, the synthesis of 4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate requires careful control of reaction conditions and purification steps, which can be time-consuming and expensive.

Future Directions

There are several future directions for the study of 4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate, including the development of more potent and selective inhibitors of COX-2 and HDAC based on the structure of 4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate. In addition, the potential applications of 4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate in materials science, such as the synthesis of new MOFs with unique properties, should be further explored. Finally, the safety and efficacy of 4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate in humans should be investigated in clinical trials to determine its potential as a therapeutic agent for the treatment of inflammatory diseases and cancer.

Synthesis Methods

4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate can be synthesized using various methods, including the reaction between 4-(ethoxycarbonyl)benzyl chloride and 4-aminobenzoic acid, followed by the reaction with benzoyl chloride. Another method involves the reaction between 4-(ethoxycarbonyl)benzaldehyde and 4-aminobenzoic acid, followed by the reaction with benzoyl chloride. The synthesis of 4-(Ethoxycarbonyl)benzyl 4-(benzoylamino)benzoate requires careful control of reaction conditions and purification steps to obtain a high yield and purity.